Cas no 128767-22-6 (4-Isoquinolinecarbonitrile,5-[(dimethylamino)methylene]-2,3,5,6,7,8-hexahydro-3-oxo-)

• Product name: 4-Isoquinolinecarbonitrile,5-[(dimethylamino)methylene]-2,3,5,6,7,8-hexahydro-3-oxo-
• CAS No: 128767-22-6
• MF: C₁₃H₁₅N₃O
• MW: 229.2777
• CID: 179963
• PubChem ID: 3075786

4-Isoquinolinecarbonitrile,5-[(dimethylamino)methylene]-2,3,5,6,7,8-hexahydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarbonitrile,5-[(dimethylamino)methylene]-2,3,5,6,7,8-hexahydro-3-oxo-
• (5E)-5-(dimethylaminomethylidene)-3-oxo-2,6,7,8-tetrahydroisoquinoline -4-carbonitrile
• 5-(dimethylaminomethylidene)-3-oxo-2,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• (5E)-5-[(dimethylamino)methylidene]-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
• 2,3,5,6,7,8-Hexahydro-5-((dimethylamino)methylene)-3-oxo-4-isoquinolinecarbonitrile
• 4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-5-((dimethylamino)methylene)-3-oxo-
• BRN 4189765
• 5-((Dimethylamino)methylene)-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
• 128767-22-6

• Inchi： InChI=1S/C13H15N3O/c1-16(2)8-10-5-3-4-9-7-15-13(17)11(6-14)12(9)10/h7-8H,3-5H2,1-2H3,(H,15,17)/b10-8+
• InChI Key： UIVGLQPOHJDDIF-CSKARUKUSA-N
• SMILES： CN(/C=C1\CCCC2C\1=C(C#N)C(=O)NC=2)C

Computed Properties

• Exact Mass: 229.122
• Monoisotopic Mass: 229.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 56.1A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.2
• Boiling Point: 444.2°Cat760mmHg
• Flash Point: 222.5°C
• Refractive Index: 1.594